Cas no 61259-61-8 (5-Tetradecenenitrile, 2,6-dimethyl-)

• Product Name: 5-Tetradecenenitrile, 2,6-dimethyl-
• CAS No: 61259-61-8
• MF: C₁₆H₂₉N
• MW: 235.408164739609
• CID: 486829
• PubChem ID: 71397709
• Update Time: 2025-04-19

5-Tetradecenenitrile, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Tetradecenenitrile, 2,6-dimethyl-
• 2,6-dimethyltetradec-5-enenitrile
• 61259-61-8
• DTXSID90819183

• Inchi： 1S/C16H29N/c1-4-5-6-7-8-9-11-15(2)12-10-13-16(3)14-17/h12,16H,4-11,13H2,1-3H3
• InChI Key： YHFYLHSGEURXDX-UHFFFAOYSA-N
• SMILES： N#CC(C)CCC=C(C)CCCCCCCC

Computed Properties

• Exact Mass: 235.23017
• Monoisotopic Mass: 235.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79